Cas no 1552449-23-6 (3-(2-bromo-4-methylphenyl)-3-acetamidopropanoic acid)

• Product Name: 3-(2-bromo-4-methylphenyl)-3-acetamidopropanoic acid
• CAS No: 1552449-23-6
• MF: C₁₂H₁₄BrNO₃
• MW: 300.148462772369
• CID: 5812320
• PubChem ID: 81793153
• Update Time: 2025-11-03

3-(2-bromo-4-methylphenyl)-3-acetamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-4-methylphenyl)-3-acetamidopropanoic acid
• AKOS020774138
• EN300-13761459
• 1552449-23-6

• Inchi： 1S/C12H14BrNO3/c1-7-3-4-9(10(13)5-7)11(6-12(16)17)14-8(2)15/h3-5,11H,6H2,1-2H3,(H,14,15)(H,16,17)
• InChI Key： QFAOCLDLFOMJKL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1C(CC(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 299.01571g/mol
• Monoisotopic Mass: 299.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(2-bromo-4-methylphenyl)-3-acetamidopropanoic acid

Introduction to 3-(2-bromo-4-methylphenyl)-3-acetamidopropanoic acid (CAS No. 1552449-23-6)

3-(2-bromo-4-methylphenyl)-3-acetamidopropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1552449-23-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a brominated aromatic ring and an acetamido-substituted side chain, exhibits a unique structural framework that makes it a valuable intermediate in the development of novel therapeutic agents. The presence of both bromine and methyl substituents on the phenyl ring enhances its reactivity, making it a versatile building block for further chemical modifications.

The molecular structure of 3-(2-bromo-4-methylphenyl)-3-acetamidopropanoic acid consists of a propionic acid backbone with an acetamido group at the third carbon position, attached to a phenyl ring substituted at the 2-position with a bromine atom and at the 4-position with a methyl group. This specific arrangement imparts distinct electronic and steric properties, which are critical for its role in synthetic chemistry. The bromine atom, in particular, serves as a reactive handle for cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, and Stille couplings, facilitating the introduction of diverse aryl or heteroaryl groups into the molecule.

In recent years, there has been growing interest in leveraging halogenated aromatic compounds like 3-(2-bromo-4-methylphenyl)-3-acetamidopropanoic acid for the development of small-molecule inhibitors targeting various biological pathways. The pharmaceutical industry has increasingly recognized the potential of such intermediates in designing molecules with enhanced binding affinity and selectivity. For instance, derivatives of this compound have been explored as inhibitors of kinases and other enzymes implicated in cancer progression. The acetamido group not only contributes to the solubility and stability of the compound but also serves as a site for further functionalization, allowing for the creation of more complex pharmacophores.

One of the most compelling aspects of 3-(2-bromo-4-methylphenyl)-3-acetamidopropanoic acid is its utility in medicinal chemistry due to its ability to undergo regioselective transformations. The brominated phenyl ring provides a platform for introducing additional functional groups through palladium-catalyzed reactions, while the propionic acid moiety can be further modified via esterification, amidation, or carboxylation strategies. These modifications are essential for optimizing pharmacokinetic properties and improving drug-like characteristics. Moreover, the presence of both electron-withdrawing (bromine) and electron-donating (methyl) groups on the aromatic ring allows for fine-tuning of electronic properties, which can influence binding interactions with biological targets.

Recent advancements in computational chemistry have also highlighted the importance of 3-(2-bromo-4-methylphenyl)-3-acetamidopropanoic acid as a scaffold for drug discovery. Molecular modeling studies have demonstrated that subtle changes in its structure can significantly alter binding affinities to protein targets. For example, virtual screening campaigns have identified derivatives of this compound that exhibit potent activity against inflammatory cytokines and growth factor receptors. These findings underscore the compound's potential as a lead structure for developing novel therapeutics targeting chronic diseases such as diabetes and autoimmune disorders.

The synthesis of 3-(2-bromo-4-methylphenyl)-3-acetamidopropanoic acid typically involves multi-step organic transformations starting from commercially available precursors such as 2-bromo-4-methylaniline. Key steps include acetylation to introduce the acetamido group followed by propionylation at the third carbon position. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications. Additionally, green chemistry principles have been applied to minimize waste and improve yields, ensuring sustainable production practices.

In conclusion,3-(2-bromo-4-methylphenyl)-3-acetamidopropanoic acid (CAS No. 1552449-23-6) represents a significant advancement in pharmaceutical chemistry due to its versatile structural features and reactivity. Its role as an intermediate in drug development has been validated by numerous studies demonstrating its utility in creating novel therapeutic agents with improved efficacy and selectivity. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in synthetic organic chemistry and medicinal chemistry efforts aimed at addressing unmet medical needs.